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Compound of Interest

Compound Name: CFTRinh-172

Cat. No.: B1212534 Get Quote

Technical Support Center: CFTRinh-172
Welcome to the technical support center for CFTRinh-172. This resource is designed for

researchers, scientists, and drug development professionals to address challenges related to

the use of this potent CFTR inhibitor, with a particular focus on managing potential batch-to-

batch variability.

Frequently Asked Questions (FAQs)
Q1: What is CFTRinh-172 and what is its primary mechanism of action?

A1: CFTRinh-172 is a small molecule inhibitor of the Cystic Fibrosis Transmembrane

Conductance Regulator (CFTR), a chloride and bicarbonate channel crucial for ion and fluid

transport in epithelial cells. It is a member of the thiazolidinone class of compounds. CFTRinh-
172 acts as a voltage-independent blocker that alters channel gating.[1] It binds directly within

the CFTR pore, which stabilizes the transmembrane helices in a non-conductive state.[2][3][4]

[5] This allosterically inhibits ATP-dependent gating and reduces the channel's open probability.

[2][4][6]

Q2: What are the known off-target effects of CFTRinh-172?

A2: At concentrations above 5 µM, CFTRinh-172 can inhibit the volume-sensitive outwardly

rectifying (VSOR) chloride channel.[7][8] It has also been shown to inhibit mitochondrial

respiration and increase the production of reactive oxygen species (ROS) independently of
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CFTR.[1][9][10] Some studies indicate it can also inhibit store-operated calcium entry (SOCE)

and epithelial sodium channels (ENaC).[11] Researchers should be aware of these potential

off-target effects when interpreting experimental results.

Q3: Why am I observing different IC50 values for CFTRinh-172 across different experiments or

cell lines?

A3: IC50 values for CFTRinh-172 can vary due to several factors. The reported potency (Ki) is

approximately 300 nM, but the effective concentration can range into the micromolar level

depending on the specific experimental conditions and cell type.[1][7][12] Variations in cell

density, serum concentration in the media, and the specific assay conditions can all influence

the apparent IC50. Furthermore, potential batch-to-batch variability in the purity and potency of

the compound can lead to inconsistent results.

Q4: What is the recommended solvent and storage procedure for CFTRinh-172?

A4: CFTRinh-172 is soluble in DMSO, with stock solutions of up to 100 mM being achievable.

[1] It is poorly soluble in water and ethanol.[13] For long-term storage, the solid compound

should be stored at -20°C, protected from light, and with a desiccant. Stock solutions in DMSO

can also be stored at -20°C in aliquots to avoid repeated freeze-thaw cycles.[13] It is

recommended to prepare fresh dilutions in culture medium for each experiment.

Troubleshooting Guide: Dealing with Batch-to-Batch
Variability
Inconsistent or unexpected results when using a new batch of CFTRinh-172 can be frustrating.

This guide provides a systematic approach to troubleshooting these issues.
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Start: Validate New CFTRinh-172 Batch

1. Seed Cells Expressing
YFP-H148Q/I152L

2. Pre-incubate with Serial Dilutions
of CFTRinh-172 (New & Old Batch)

3. Stimulate CFTR with Forskolin/Genistein

4. Add Iodide-Containing Buffer

5. Measure YFP Fluorescence Quenching
(Iodide Influx)

6. Analyze Data and Calculate IC50

7. Compare IC50 Values of
New vs. Old Batch

End: Batch Validated
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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